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Compound of Interest

Compound Name: N-Isovalerylglycine

Cat. No.: B3044281

Essential Safety and Handling Guide for N-
Isovalerylglycine

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-Isovalerylglycine. The following
procedures and recommendations are designed to ensure safe handling, use, and disposal of
this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Isovalerylglycine is a white to off-white powder or crystalline solid.[1] The primary hazard
associated with this chemical is its potential to cause serious eye irritation.[2] Therefore,
adherence to proper safety protocols is crucial.

Recommended Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment should
be worn when handling N-Isovalerylglycine:
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PPE Category Item Specification Rationale
Protects against dust
o ) particles and potential
_ Air-tight, chemical _
Eye Protection Safety Goggles splashes, addressing
splash goggles ]
the serious eye
irritation hazard.[1][2]
] ] Prevents direct skin
) Chemically resistant )
Hand Protection Gloves contact with the
rubber gloves
compound.[1]
Protects skin and
] Laboratory Long-sleeved, closed )
Body Protection personal clothing from
Coat/Gown front

contamination.[3]

Respiratory Protection

Respirator (e.g., N95)

Use in poorly
ventilated areas or
when dust may be

generated

A local exhaust
system is preferred to
control dust. If not
available or
insufficient, a
respirator is

necessary.[1][3]

Safe Handling and Operational Plan

A systematic approach to handling N-Isovalerylglycine is essential for laboratory safety. The

following workflow outlines the key steps from preparation to disposal.

Preparation
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ceed to
Prepare Well-Ventilated Handling
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l
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Caption: Workflow for the safe handling and disposal of N-Isovalerylglycine.
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Experimental Protocol: Safe Handling of N-
Isovalerylglycine

This protocol provides a step-by-step guide for the safe handling of N-Isovalerylglycine in a
laboratory setting.

1. Preparation:
e Ensure the work area is clean and uncluttered.

o Work in a well-ventilated area, preferably within a chemical fume hood or using local exhaust
ventilation to minimize dust dispersion.[1]

e Don the required personal protective equipment (PPE): safety goggles, a lab coat, and
chemically resistant gloves.

2. Handling:

o Carefully weigh and transfer the solid compound, avoiding the creation of dust.
o Keep the container tightly closed when not in use.[1]

e Avoid contact with skin, eyes, and clothing.[1]

» Store the compound in a cool, dark place, away from incompatible materials such as
oxidizing agents.[1]

3. Post-Handling & Decontamination:

» Clean the work surfaces and any equipment used with an appropriate solvent.

» Remove PPE carefully to avoid cross-contamination.

» Wash hands and face thoroughly with soap and water after handling is complete.[1]

4. First Aid Measures:
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 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[1]

 In case of skin contact: Remove contaminated clothing and rinse the skin with water. If
irritation occurs, seek medical attention.[1]

e If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical advice.[1]

« Ifingested: Rinse the mouth and seek medical advice if you feel unwell.[1]

Disposal Plan

The disposal of N-Isovalerylglycine and any contaminated materials must be conducted in
accordance with local, state, and federal regulations. As specific guidelines for this compound
are not readily available, it is imperative to:

Consult your institution's Chemical Safety Officer or Environmental Health and Safety (EHS)
department for specific disposal procedures.[4]

Treat the waste as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Do not dispose of N-Isovalerylglycine down the drain or in regular trash.

Chemical and Physical Properties

The following table summarizes key quantitative data for N-Isovalerylglycine.
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Property Value Source

CAS Number 16284-60-9 [5]

Molecular Formula C7H13NOs [5]

Molecular Weight 159.18 g/mol [2]

Appearance White to off-white powder or 1]
crystals

Melting Point 87-90 °C

Purity =>97.0% (GC)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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